Cas no 408509-98-8 (Ethyl decahydroquinoline-4a-carboxylate)

• Product Name: Ethyl decahydroquinoline-4a-carboxylate
• CAS No: 408509-98-8
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6293176
• PubChem ID: 165738613
• Update Time: 2025-05-21

Ethyl decahydroquinoline-4a-carboxylate Chemical and Physical Properties

Names and Identifiers

• 408509-98-8
• EN300-6493109
• ethyl decahydroquinoline-4a-carboxylate
• Ethyl decahydroquinoline-4a-carboxylate

• Inchi： 1S/C12H21NO2/c1-2-15-11(14)12-7-4-3-6-10(12)13-9-5-8-12/h10,13H,2-9H2,1H3
• InChI Key： FNMOWINSTLPBJR-UHFFFAOYSA-N
• SMILES： O(CC)C(C12CCCNC1CCCC2)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl decahydroquinoline-4a-carboxylate

Exploring Ethyl decahydroquinoline-4a-carboxylate (CAS No. 408509-98-8): A Versatile Compound in Modern Chemistry

In the realm of organic chemistry, Ethyl decahydroquinoline-4a-carboxylate (CAS No. 408509-98-8) stands out as a compound of significant interest due to its unique structural properties and potential applications. This ester derivative of decahydroquinoline has garnered attention in pharmaceutical research, material science, and synthetic chemistry. Its rigid polycyclic framework and functional carboxylate group make it a valuable intermediate for designing complex molecules. Researchers are particularly intrigued by its stereochemistry, which influences its reactivity and binding affinity in biological systems.

The compound's CAS number 408509-98-8 is frequently searched in chemical databases, reflecting its relevance in academic and industrial settings. Recent trends indicate growing interest in sustainable synthesis methods for such heterocyclic compounds, aligning with the global push for green chemistry. Questions like *"How to optimize the yield of Ethyl decahydroquinoline-4a-carboxylate?"* or *"What are its applications in drug discovery?"* dominate scientific forums, highlighting its interdisciplinary appeal.

From a structural perspective, the decahydroquinoline core provides exceptional stability, while the ethyl carboxylate moiety offers versatility for further derivatization. This duality enables applications ranging from catalysis to bioactive molecule design. Notably, its potential role in neurological research has sparked discussions, as similar quinoline derivatives exhibit modulatory effects on neurotransmitter systems. However, unlike controlled substances, this compound is strictly investigated for its mechanistic insights rather than psychoactive properties.

Analytical techniques like NMR spectroscopy and HPLC-MS are crucial for characterizing CAS 408509-98-8, ensuring purity for research purposes. The compound’s lipophilicity and chiral centers also make it a subject of computational chemistry studies, where researchers model its interactions with enzymes or receptors. Such investigations often appear in publications about structure-activity relationships (SAR), a hot topic in medicinal chemistry.

In material science, the Ethyl decahydroquinoline-4a-carboxylate structure inspires designs for advanced polymers with enhanced thermal resistance. Its incorporation into coordination complexes is another emerging area, particularly for developing metal-organic frameworks (MOFs). These applications resonate with current searches for *"innovative organic building blocks*" and *"high-performance materials.*"

Safety profiles of this compound are rigorously documented, emphasizing proper handling in laboratories without any association with restricted categories. Environmental studies focus on its biodegradation pathways, addressing concerns about persistent organic pollutants—a key consideration for industries adopting this chemical.

As synthetic methodologies evolve, microwave-assisted reactions and flow chemistry are being explored to produce Ethyl decahydroquinoline-4a-carboxylate more efficiently. These approaches align with the demand for energy-efficient processes, frequently queried in academic search engines. Patent analyses reveal incremental innovations around this compound, particularly in asymmetric synthesis techniques.

The future trajectory of CAS 408509-98-8 research may intersect with AI-driven molecular design, a trending topic in chemical informatics. Predictive algorithms could unlock novel derivatives with tailored properties, answering frequent queries like *"How to modify quinoline scaffolds for specific applications?*" This intersection of traditional chemistry and digital tools underscores the compound’s enduring relevance.